[(2,6-dimethylphenyl)hydrazono]malononitrile
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Overview
Description
[(2,6-dimethylphenyl)hydrazono]malononitrile, also known as DPMN, is a chemical compound with the molecular formula C11H9N5. It is a yellow crystalline powder that is widely used in scientific research due to its unique properties. DPMN is a versatile compound that can be synthesized using various methods.
Mechanism of Action
The mechanism of action of [(2,6-dimethylphenyl)hydrazono]malononitrile is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in cancer cell growth. [(2,6-dimethylphenyl)hydrazono]malononitrile has also been shown to bind to DNA, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
[(2,6-dimethylphenyl)hydrazono]malononitrile has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that [(2,6-dimethylphenyl)hydrazono]malononitrile can inhibit the growth of cancer cells, and may also have anti-inflammatory properties. [(2,6-dimethylphenyl)hydrazono]malononitrile has also been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of using [(2,6-dimethylphenyl)hydrazono]malononitrile in lab experiments is its versatility. It can be synthesized using various methods and has a wide range of potential applications. However, [(2,6-dimethylphenyl)hydrazono]malononitrile is also a relatively new compound, and more research is needed to fully understand its properties and potential limitations.
Future Directions
There are many potential future directions for research involving [(2,6-dimethylphenyl)hydrazono]malononitrile. One area of interest is its potential as a fluorescent probe for biological imaging. [(2,6-dimethylphenyl)hydrazono]malononitrile has also been investigated for its potential use in the synthesis of novel materials and as a catalyst in organic reactions. Further research is needed to fully understand the mechanisms of action of [(2,6-dimethylphenyl)hydrazono]malononitrile and its potential applications in various fields of study.
Conclusion:
[(2,6-dimethylphenyl)hydrazono]malononitrile is a versatile compound with a wide range of potential applications in scientific research. Its unique properties make it a promising candidate for further study, particularly in the areas of cancer research and organic synthesis. While more research is needed to fully understand its properties and limitations, [(2,6-dimethylphenyl)hydrazono]malononitrile has the potential to make significant contributions to various fields of study.
Synthesis Methods
[(2,6-dimethylphenyl)hydrazono]malononitrile can be synthesized using various methods. One common method involves the reaction between 2,6-dimethylphenylhydrazine and malononitrile in the presence of a catalyst such as acetic acid or sulfuric acid. The reaction produces [(2,6-dimethylphenyl)hydrazono]malononitrile as a yellow crystalline powder with a yield of around 80%.
Scientific Research Applications
[(2,6-dimethylphenyl)hydrazono]malononitrile has been widely used in scientific research due to its unique properties. It has been studied for its potential as a fluorescent probe for biological imaging, as well as its ability to inhibit the growth of cancer cells. [(2,6-dimethylphenyl)hydrazono]malononitrile has also been investigated for its potential use in the synthesis of novel materials and as a catalyst in organic reactions.
properties
IUPAC Name |
2-[(2,6-dimethylphenyl)hydrazinylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4/c1-8-4-3-5-9(2)11(8)15-14-10(6-12)7-13/h3-5,15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AESNVRCRYPWMDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NN=C(C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70876294 |
Source
|
Record name | CARBONYLCYANIDE26DIMETHYLPHENYLHYDRAZONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70876294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Carbonylcyanide26dimethylphenylhydrazone | |
CAS RN |
104901-18-0 |
Source
|
Record name | CARBONYLCYANIDE26DIMETHYLPHENYLHYDRAZONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70876294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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